Cas no 2171790-84-2 (N,5-dimethylpiperidine-2-carboxamide)
N,5-dimethylpiperidine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N,5-dimethylpiperidine-2-carboxamide
- EN300-1653130
- 2171790-84-2
-
- Inchi: 1S/C8H16N2O/c1-6-3-4-7(10-5-6)8(11)9-2/h6-7,10H,3-5H2,1-2H3,(H,9,11)
- InChI Key: QCKMQDPXHDBITN-UHFFFAOYSA-N
- SMILES: O=C(C1CCC(C)CN1)NC
Computed Properties
- Exact Mass: 156.126263138g/mol
- Monoisotopic Mass: 156.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 41.1Ų
N,5-dimethylpiperidine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1653130-0.05g |
N,5-dimethylpiperidine-2-carboxamide |
2171790-84-2 | 0.05g |
$816.0 | 2023-06-04 | ||
| Enamine | EN300-1653130-0.1g |
N,5-dimethylpiperidine-2-carboxamide |
2171790-84-2 | 0.1g |
$855.0 | 2023-06-04 | ||
| Enamine | EN300-1653130-0.25g |
N,5-dimethylpiperidine-2-carboxamide |
2171790-84-2 | 0.25g |
$893.0 | 2023-06-04 | ||
| Enamine | EN300-1653130-0.5g |
N,5-dimethylpiperidine-2-carboxamide |
2171790-84-2 | 0.5g |
$933.0 | 2023-06-04 | ||
| Enamine | EN300-1653130-1.0g |
N,5-dimethylpiperidine-2-carboxamide |
2171790-84-2 | 1g |
$971.0 | 2023-06-04 | ||
| Enamine | EN300-1653130-2.5g |
N,5-dimethylpiperidine-2-carboxamide |
2171790-84-2 | 2.5g |
$1903.0 | 2023-06-04 | ||
| Enamine | EN300-1653130-5.0g |
N,5-dimethylpiperidine-2-carboxamide |
2171790-84-2 | 5g |
$2816.0 | 2023-06-04 | ||
| Enamine | EN300-1653130-10.0g |
N,5-dimethylpiperidine-2-carboxamide |
2171790-84-2 | 10g |
$4176.0 | 2023-06-04 | ||
| Enamine | EN300-1653130-50mg |
N,5-dimethylpiperidine-2-carboxamide |
2171790-84-2 | 50mg |
$587.0 | 2023-09-21 | ||
| Enamine | EN300-1653130-100mg |
N,5-dimethylpiperidine-2-carboxamide |
2171790-84-2 | 100mg |
$615.0 | 2023-09-21 |
N,5-dimethylpiperidine-2-carboxamide Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on N,5-dimethylpiperidine-2-carboxamide
Introduction to N,5-dimethylpiperidine-2-carboxamide (CAS No. 2171790-84-2)
N,5-dimethylpiperidine-2-carboxamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2171790-84-2, has garnered attention due to its potential applications in drug development and biochemical research. The molecular structure of N,5-dimethylpiperidine-2-carboxamide consists of a piperidine ring substituted with methyl groups at the 5th position and an amide functional group at the 2nd position, which contributes to its distinctive reactivity and biological activity.
The synthesis of N,5-dimethylpiperidine-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial and research purposes. The use of catalytic systems and green chemistry principles has further enhanced the sustainability of its synthesis, aligning with global efforts to minimize environmental impact.
In the realm of pharmaceutical research, N,5-dimethylpiperidine-2-carboxamide has been explored for its potential as a pharmacophore in the development of novel therapeutic agents. Its structural features make it a versatile scaffold for designing molecules that interact with biological targets such as enzymes and receptors. Studies have shown that derivatives of this compound exhibit promising activities in various disease models, including inflammation and neurodegenerative disorders. The amide group in its structure allows for modifications that can fine-tune its pharmacokinetic properties, enhancing drug delivery and efficacy.
One of the most intriguing aspects of N,5-dimethylpiperidine-2-carboxamide is its role in medicinal chemistry as a building block for more complex molecules. Researchers have leveraged its framework to develop inhibitors targeting specific enzymatic pathways involved in metabolic diseases and cancer. The dimethyl substitution on the piperidine ring contributes to steric hindrance, which can be exploited to improve binding affinity to biological targets. This has led to the discovery of several lead compounds that are currently undergoing further optimization for clinical use.
The biochemical properties of N,5-dimethylpiperidine-2-carboxamide also make it a valuable tool in understanding enzyme mechanisms and substrate recognition. Computational studies have been instrumental in predicting how this compound interacts with various proteins, providing insights into its potential therapeutic applications. These studies often involve molecular dynamics simulations and quantum mechanical calculations to elucidate the binding modes and energetic contributions of different molecular interactions.
Recent research has highlighted the importance of N,5-dimethylpiperidine-2-carboxamide in developing treatments for neurological disorders. Its ability to modulate neurotransmitter systems has been investigated in models of Parkinson's disease and Alzheimer's disease. Preclinical studies have demonstrated that certain derivatives of this compound can attenuate symptoms associated with these conditions by interacting with specific receptors or enzymes in the brain. These findings underscore the compound's potential as a therapeutic agent and justify further exploration in clinical trials.
The chemical stability and solubility profile of N,5-dimethylpiperidine-2-carboxamide are critical factors that influence its suitability for pharmaceutical applications. Modifications to improve these properties have been a focus of recent research efforts. For instance, introducing hydrophilic groups or using prodrug strategies can enhance solubility while maintaining biological activity. Such advancements are essential for developing formulations that ensure optimal drug delivery and patient compliance.
The regulatory landscape for compounds like N,5-dimethylpiperidine-2-carboxamide is continually evolving, reflecting the growing interest in innovative drug development. Regulatory agencies now encourage the use of novel synthetic pathways and biocatalytic methods to streamline the approval process. This shift has facilitated faster translation from laboratory discoveries to market-ready products, benefiting both researchers and patients.
In conclusion, N,5-dimethylpiperidine-2-carboxamide (CAS No. 2171790-84-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad range of potential applications. Ongoing research continues to uncover new therapeutic possibilities for this compound and its derivatives, positioning it as a cornerstone in modern drug development. As scientific understanding progresses, it is likely that additional innovative uses will emerge, further solidifying its importance in both academic and industrial settings.
2171790-84-2 (N,5-dimethylpiperidine-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)